Cas no 1314715-37-1 (1-(4-Methylnaphthalen-1-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(4-Methylnaphthalen-1-yl)cyclopropane-1-carbonitrile
• CAS No: 1314715-37-1
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• CID: 5757828
• PubChem ID: 165859159
• Update Time: 2025-05-24

1-(4-Methylnaphthalen-1-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylnaphthalen-1-yl)cyclopropane-1-carbonitrile
• EN300-1844803
• 1314715-37-1
• 1-(4-Methylnaphthalen-1-yl)cyclopropane-1-carbonitrile

• Inchi： 1S/C15H13N/c1-11-6-7-14(15(10-16)8-9-15)13-5-3-2-4-12(11)13/h2-7H,8-9H2,1H3
• InChI Key： UPRQEGRTFDMHEO-UHFFFAOYSA-N
• SMILES： N#CC1(C2=CC=C(C)C3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 207.104799419g/mol
• Monoisotopic Mass: 207.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(4-Methylnaphthalen-1-yl)cyclopropane-1-carbonitrile

Professional Introduction to 1-(4-Methylnaphthalen-1-yl)cyclopropane-1-carbonitrile (CAS No. 1314715-37-1)

1-(4-Methylnaphthalen-1-yl)cyclopropane-1-carbonitrile, a compound with the CAS number 1314715-37-1, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, featuring a unique structural motif, has garnered considerable attention due to its potential applications in drug discovery and material science. The presence of both a naphthalene ring and a cyclopropane moiety in its molecular structure endows it with distinct chemical properties that make it a valuable candidate for further exploration.

The structural integrity of 1-(4-Methylnaphthalen-1-yl)cyclopropane-1-carbonitrile is characterized by its rigid framework, which includes a fused bicyclic system composed of a naphthalene ring and a cyclopropane ring. The naphthalene ring, specifically the 4-methyl derivative, introduces a methyl group at the para position, which can influence electronic distribution and reactivity. This substitution pattern is particularly noteworthy as it can modulate the compound's interaction with biological targets, making it an attractive scaffold for medicinal chemists.

The cyclopropane ring, on the other hand, is known for its high reactivity due to the strain within its three-membered carbon framework. This strain can be exploited to facilitate various chemical transformations, making 1-(4-Methylnaphthalen-1-yl)cyclopropane-1-carbonitrile a versatile intermediate in synthetic chemistry. The incorporation of a nitrile group at the terminal carbon of the cyclopropane ring further enhances its utility by providing a site for further functionalization.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The combination of naphthalene and cyclopropane in 1-(4-Methylnaphthalen-1-yl)cyclopropane-1-carbonitrile positions it as a promising candidate for exploring new pharmacophores. Studies have shown that such compounds can exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound make it an ideal candidate for further investigation into its pharmacological potential.

The synthesis of 1-(4-Methylnaphthalen-1-yl)cyclopropane-1-carbonitrile involves multiple steps that require careful optimization to ensure high yield and purity. One common synthetic route involves the reaction of 4-methynaphthalene with cyclopropylmagnesium bromide followed by cyanation. This approach leverages Grignard reagents to introduce the cyclopropane moiety and subsequent cyanation to achieve the desired product. Recent advancements in catalytic methods have also provided alternative routes that enhance efficiency and reduce byproduct formation.

The chemical properties of 1-(4-Methylnaphthalen-1-yl)cyclopropane-1-carbonitrile have been extensively studied to understand its reactivity and stability. The nitrile group is known to be prone to hydrolysis under acidic or basic conditions, which can influence its handling and storage requirements. Additionally, the strain within the cyclopropane ring makes it susceptible to ring-opening reactions under certain conditions, which can lead to valuable intermediates or products depending on the reaction pathway.

In the context of pharmaceutical research, 1-(4-Methylnaphthalen-1-yl)cyclopropane-1-carbonitrile has been explored for its potential as an intermediate in the synthesis of more complex drug molecules. Its structural features allow for modifications at multiple sites, enabling chemists to tailor its properties for specific biological targets. For instance, further functionalization of the nitrile group can yield carboxylic acids or amides, which are common pharmacophores in drug design.

The computational modeling of 1-(4-Methylnaphthalen-1-yl)cyclopropane-1-carbonitrile has provided valuable insights into its interactions with biological targets. Molecular docking studies have shown that this compound can bind effectively to various enzymes and receptors, suggesting its potential as an inhibitor or modulator of these targets. These findings have guided experimental efforts aimed at optimizing its binding affinity and selectivity.

Recent research has also highlighted the role of 1-(4-Methylnaphthalen-1-yl)cyclopropane-1-carbonitrile in material science applications. Its unique structural features make it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, polymers incorporating this compound have shown enhanced thermal stability and mechanical strength, making them attractive for industrial applications.

The environmental impact of synthesizing and handling 1-(4-Methylnaphthalen-1-yl)cyclopropane-1-carbonitrile is another important consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These approaches align with broader trends in sustainable chemistry aimed at reducing the environmental footprint of chemical manufacturing processes.

In conclusion, 1-(4-Methylnaphthalen-1-yl)cyclopropane-1-carbonitrile (CAS No. 1314715-37) is a multifaceted compound with significant potential in both pharmaceutical research and material science. Its unique structural features make it an attractive scaffold for drug discovery, while its reactivity allows for diverse synthetic applications. Continued research into this compound will likely uncover new opportunities for its use in advancing scientific knowledge and technological innovation.